Cas no 1951431-44-9 (1-(4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropan-2-ol)

1-(4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropan-2-ol is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core substituted with an amino group, an iodine atom, and a 2-methylpropan-2-ol moiety. This structure confers potential utility in medicinal chemistry, particularly as a building block for kinase inhibitors or nucleoside analogs due to its resemblance to purine bases. The iodine substitution enhances reactivity for further functionalization via cross-coupling reactions, while the amino group offers a handle for derivatization. The tert-alcohol side chain may improve solubility and influence pharmacokinetic properties. Its well-defined synthetic route and high purity make it suitable for research applications in drug discovery and biochemical studies.

1-(4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropan-2-ol structure

1951431-44-9 structure

Product Name:1-(4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropan-2-ol

CAS No:1951431-44-9

MF:C₉H₁₂IN₅O

MW:333.128952980042

CID:5059705

Update Time:2025-05-28

1-(4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

- NC1=C2C(=NC=N1)N(N=C2I)CC(C)(O)C
- 1-(4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropan-2-ol
- Inchi： 1S/C9H12IN5O/c1-9(2,16)3-15-8-5(6(10)14-15)7(11)12-4-13-8/h4,16H,3H2,1-2H3,(H2,11,12,13)
- InChI Key： JRQMLDLFZUELRU-UHFFFAOYSA-N
- SMILES： IC1C2=C(N)N=CN=C2N(CC(C)(C)O)N=1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 264
XLogP3: 0.4
Topological Polar Surface Area: 89.8

1-(4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM270459-1g	1-(4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropan-2-ol	1951431-44-9	97%	1g	$463	2021-08-18
Chemenu	CM270459-1g	1-(4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-2-methylpropan-2-ol	1951431-44-9	97%	1g	$***	2023-03-30